Cas no 36323-98-5 (6-amino-5-bromo-1-methylpyrimidin-2(1H)-one)

• Product Name: 6-amino-5-bromo-1-methylpyrimidin-2(1H)-one
• CAS No: 36323-98-5
• MF: C₅H₆BrN₃O
• MW: 204.024639606476
• CID: 1473688
• PubChem ID: 150778
• Update Time: 2025-04-20

6-amino-5-bromo-1-methylpyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-bromo-1-methylpyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 6-amino-5-bromo-1-methyl-
• 6-Amino-5-bromo-1-methyl-2(1H)-pyrimidinone
• 6-amino-5-bromo-1-methylpyrimidin-2-one
• 36323-98-5
• DTXSID60189860

• Inchi： 1S/C5H6BrN3O/c1-9-4(7)3(6)2-8-5(9)10/h2H,7H2,1H3
• InChI Key： XACAVKRIWZBIHT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(N(C)C=1N)=O

Computed Properties

• Exact Mass: 202.96948
• Monoisotopic Mass: 202.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69